Cas no 31984-90-4 ((1S,4aα,γS)-Decahydro-5β-hydroxymethyl-γ,5,8aβ-trimethyl-2-methylene-1-naphthalene-1-pentanol)

• Product Name: (1S,4aα,γS)-Decahydro-5β-hydroxymethyl-γ,5,8aβ-trimethyl-2-methylene-1-naphthalene-1-pentanol
• CAS No: 31984-90-4
• MF: C₂₀H₃₆O₂
• MW: 308.498646736145
• CID: 310928
• Update Time: 2024-02-29

(1S,4aα,γS)-Decahydro-5β-hydroxymethyl-γ,5,8aβ-trimethyl-2-methylene-1-naphthalene-1-pentanol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepentanol,decahydro-5-(hydroxymethyl)-g,5,8a-trimethyl-2-methylene-, (gS,1S,4aR,5S,8aR)-
• (1S,4aα,γS)-Decahydro-5β-hydroxymethyl-γ,5,8aβ-trimethyl-2-methylene-1-naphthalene-1-pentanol
• 1-Naphthalenepentanol,decahydro-5-(hydroxymethyl)-g,5,8a-trimethyl-2-methylene-, [1S-[1a(R*),4ab,5a,8aa]]-
• Imbricatadiol (7CI)
• Labd-8(20)-ene-15,19-diol,(13S)- (8CI)
• Imbricatadiol
• CID 101306840
• 1-Naphthalenepentanol, decahydro-5-(hydroxymethyl)-γ,5,8a-trimethyl-2-methylene-, (γS,1S,4aR,5S,8aR)-

• Inchi： 1S/C20H36O2/c1-15(10-13-21)6-8-17-16(2)7-9-18-19(3,14-22)11-5-12-20(17,18)4/h15,17-18,21-22H,2,5-14H2,1,3-4H3/t15-,17-,18-,19+,20+/m0/s1
• InChI Key： XKLVIEHPOZBIKV-AEEMCCEDSA-N
• SMILES： OC[C@@]1(C)CCC[C@]2(C)[C@@H](CC[C@H](C)CCO)C(=C)CC[C@H]21

Computed Properties

• Exact Mass: 308.272
• Monoisotopic Mass: 308.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids